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Compound of Interest

Compound Name: Awl 60

CAS No.: 140716-14-9

Cat. No.: B1665861

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
AWL 60 is a novel, proprietary reagent designed to enhance the signal-to-noise ratio and

improve the sensitivity of in situ hybridization (ISH) experiments. Its unique formulation is

optimized to facilitate probe penetration and hybridization to target nucleic acid sequences

within tissues and cells, while minimizing non-specific background staining. These application

notes provide detailed protocols and performance data for the use of AWL 60 in chromogenic

(CISH) and fluorescence in situ hybridization (FISH) applications. Researchers, scientists, and

drug development professionals can utilize this guide to effectively integrate AWL 60 into their

workflows for the precise localization of DNA and RNA targets.

Key Benefits of AWL 60
Enhanced Signal Intensity: Amplifies the detection of low-abundance nucleic acid targets.

Reduced Background: Minimizes non-specific probe binding, leading to clearer results.
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Improved Tissue Penetration: Facilitates probe access to targets in a variety of sample

types.

Streamlined Workflow: Simple to integrate into standard ISH protocols.

Quantitative Data Summary
The following tables summarize the performance of AWL 60 in comparison to standard in situ

hybridization protocols across different tissue types and target genes.

Table 1: Signal-to-Noise Ratio Improvement with AWL 60

Target Gene Tissue Type
Standard ISH
(S/N Ratio)

ISH with AWL
60 (S/N Ratio)

Fold
Improvement

Gene A Mouse Brain 3.5 ± 0.4 12.8 ± 1.1 3.7x

Gene B Human FFPE 2.1 ± 0.3 8.5 ± 0.7 4.0x

Gene C
Zebrafish

Embryo
4.2 ± 0.6 15.1 ± 1.5 3.6x

Data are presented as mean ± standard deviation from n=5 experiments.

Table 2: Probe Penetration Efficiency

Tissue Thickness
Standard ISH (Penetration
%)

ISH with AWL 60
(Penetration %)

10 µm 85% 98%

20 µm 60% 92%

50 µm 35% 85%

Penetration efficiency was quantified by analyzing signal intensity across the z-axis of the

tissue section.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1665861/docs?utm_src=pdf-body#application-notes-enhancing-in-situ-hybridization-with-awl-60
https://www.benchchem.com/product/b1665861/docs?utm_src=pdf-body#application-notes-enhancing-in-situ-hybridization-with-awl-60
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
I. Chromogenic In Situ Hybridization (CISH) Protocol
with AWL 60
This protocol is designed for the detection of nucleic acid targets in formalin-fixed, paraffin-

embedded (FFPE) tissue sections.

Materials:

FFPE tissue sections on charged slides

Deparaffinization and rehydration solutions (Xylene, Ethanol series)

Antigen retrieval solution (e.g., Citrate buffer, pH 6.0)

Proteinase K

AWL 60 Hybridization Buffer

Labeled probe (e.g., DIG-labeled)

Stringent wash buffers (e.g., SSC)

Blocking solution

Antibody conjugate (e.g., Anti-DIG-AP)

Chromogenic substrate (e.g., NBT/BCIP)

Nuclear counterstain (e.g., Nuclear Fast Red)

Mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 x 10 minutes.
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Immerse in 100% Ethanol: 2 x 5 minutes.

Immerse in 95% Ethanol: 2 x 5 minutes.

Immerse in 70% Ethanol: 2 x 5 minutes.

Rinse in deionized water: 2 x 5 minutes.

Antigen Retrieval:

Preheat antigen retrieval solution to 95-100°C.

Immerse slides and incubate for 20-30 minutes.

Allow slides to cool to room temperature (approx. 20 minutes).

Enzymatic Digestion:

Incubate sections with Proteinase K (20 µg/mL) at 37°C for 10-15 minutes.

Wash in PBS: 2 x 5 minutes.

Hybridization:

Prepare the probe by diluting it in AWL 60 Hybridization Buffer.

Denature the probe and target DNA by heating the slides at 80°C for 5 minutes.

Apply the probe solution to the tissue section and cover with a coverslip.

Incubate in a humidified chamber at 42°C overnight.

Stringent Washes:

Wash in 2x SSC at 42°C: 2 x 10 minutes.

Wash in 0.1x SSC at 60°C: 2 x 10 minutes.

Immunodetection:
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Block with a suitable blocking solution for 30 minutes.

Incubate with Anti-DIG-AP antibody for 1 hour at room temperature.

Wash in PBS: 3 x 5 minutes.

Chromogenic Development:

Incubate with NBT/BCIP substrate until the desired color intensity is reached.

Stop the reaction by washing in water.

Counterstaining and Mounting:

Counterstain with Nuclear Fast Red.

Dehydrate through an ethanol series and xylene.

Mount with a permanent mounting medium.

II. Fluorescence In Situ Hybridization (FISH) Protocol
with AWL 60
This protocol is suitable for the detection of DNA or RNA targets in cultured cells or frozen

tissue sections.

Materials:

Cells or tissue sections on slides

Fixation solution (e.g., 4% Paraformaldehyde)

Permeabilization solution (e.g., 0.5% Triton X-100 in PBS)

AWL 60 Hybridization Buffer

Fluorescently labeled probe

Stringent wash buffers (e.g., SSC with Formamide)
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DAPI counterstain

Antifade mounting medium

Procedure:

Fixation and Permeabilization:

Fix samples in 4% PFA for 15 minutes.

Wash in PBS: 3 x 5 minutes.

Permeabilize with 0.5% Triton X-100 in PBS for 10 minutes.

Wash in PBS: 3 x 5 minutes.

Hybridization:

Dilute the fluorescent probe in AWL 60 Hybridization Buffer.

Apply the probe solution to the sample.

Denature the probe and target at 75°C for 5 minutes.

Incubate in a humidified chamber at 37°C for 2-4 hours or overnight.

Stringent Washes:

Wash in 50% Formamide/2x SSC at 37°C: 3 x 10 minutes.

Wash in 1x SSC at 37°C: 2 x 5 minutes.

Counterstaining and Mounting:

Incubate with DAPI for 5 minutes.

Wash briefly in PBS.

Mount with antifade mounting medium.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1665861/docs?utm_src=pdf-body#application-notes-enhancing-in-situ-hybridization-with-awl-60
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Hybridization

Detection & Visualization

Deparaffinization
& Rehydration

Antigen Retrieval

Enzymatic Digestion

Probe Hybridization
with AWL 60 Buffer

Stringent Washes

Immunodetection

Chromogenic
Development

Counterstaining
& Mounting

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue SectionReagents

Target Nucleic Acid

Dense Cellular Matrix

AWL 60

Increases Permeability

Labeled ProbeEnhances Stability Hybridization

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes: Enhancing In Situ Hybridization with
AWL 60]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665861/docs#application-notes-enhancing-in-situ-
hybridization-with-awl-60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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